Cas no 2680767-91-1 (2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid
• CAS No: 2680767-91-1
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5665425
• PubChem ID: 165914587
• Update Time: 2025-06-07

2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl][(2-hydroxyphenyl)methyl]amino}acetic acid
• EN300-27724416
• 2680767-91-1
• 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid

• Inchi： 1S/C17H17NO5/c19-15-9-5-4-8-14(15)10-18(11-16(20)21)17(22)23-12-13-6-2-1-3-7-13/h1-9,19H,10-12H2,(H,20,21)
• InChI Key： KZBJKSLUTCXUBO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)CC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid

Introduction to 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic Acid (CAS No. 2680767-91-1)

2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680767-91-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a protecting group and a bioactive moiety, which makes it particularly valuable in synthetic and medicinal chemistry applications.

The molecular structure of 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid features a central acetic acid backbone, modified with a benzyloxy carbonyl group and a 2-hydroxyphenylmethylamino side chain. The benzyloxy carbonyl (Boc) group is widely employed in peptide synthesis as an amino acid protecting group, ensuring selective reactivity during multi-step organic transformations. Concurrently, the 2-hydroxyphenylmethylamino moiety introduces hydrophilic and aromatic characteristics, which can modulate the compound's solubility, binding affinity, and metabolic stability—key factors in drug design.

In recent years, the development of novel therapeutic agents has been heavily influenced by the demand for molecules that exhibit high specificity and low toxicity. The presence of the 2-hydroxyphenyl group in this compound aligns with emerging trends in medicinal chemistry, where phenolic derivatives are increasingly recognized for their potential in modulating enzyme activity and cellular signaling pathways. For instance, studies have demonstrated that hydroxylated aromatic compounds can serve as scaffolds for small-molecule inhibitors targeting kinases and other critical enzymes involved in cancer metabolism.

Moreover, the amine functionality at the end of the molecule provides a versatile handle for further derivatization, enabling chemists to explore diverse structural modifications. This adaptability is particularly advantageous in drug discovery pipelines, where lead optimization often requires fine-tuning of electronic and steric properties to enhance pharmacokinetic profiles. The compound's dual nature—combining a protective group with a bioactive fragment—makes it an intriguing candidate for exploring structure-activity relationships (SAR) in early-stage drug development.

Recent advancements in computational chemistry have further amplified the utility of 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid. Molecular modeling studies suggest that the hydroxylphenyl moiety can engage in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity. Such insights are derived from high-throughput virtual screening campaigns, which have become indispensable tools in modern drug discovery. By leveraging machine learning algorithms to predict binding affinities and metabolic liabilities, researchers can accelerate the identification of promising candidates for experimental validation.

The Boc-protected amine also offers practical advantages in synthetic workflows. In peptide coupling reactions, Boc groups provide stability under acidic conditions while preventing unwanted side reactions. This stability is particularly crucial when synthesizing complex peptidomimetics or when incorporating multiple functional groups into a single molecule. The compound's compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in constructing larger polypeptides or peptidomimetics with therapeutic potential.

Exploring the pharmacological relevance of 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid has led to several notable findings. Preliminary pharmacokinetic studies indicate that derivatives of this scaffold exhibit favorable solubility profiles, which is essential for oral bioavailability. Additionally, preliminary cell-based assays have hinted at potential activity against certain enzymatic targets associated with inflammatory diseases and metabolic disorders. These early findings warrant further investigation into its biological activity and therapeutic applicability.

The integration of 2680767-91-1 into larger research initiatives reflects its growing importance as a building block in synthetic chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly leveraging such compounds to develop novel therapeutics targeting unmet medical needs. For example, researchers are exploring its incorporation into libraries designed for high-throughput screening (HTS), where large numbers of analogs are rapidly tested against biological assays to identify hits with promising activity.

The versatility of this compound also extends to its role as an intermediate in more complex synthetic pathways. Its ability to undergo selective deprotection or functionalization allows chemists to construct intricate molecular architectures with precision. This level of control is critical when designing molecules intended for clinical use, where structural fidelity directly impacts efficacy and safety profiles.

From a regulatory perspective, CAS No. 2680767-91-1 benefits from extensive characterization data generated during its synthesis and purification processes. Such documentation ensures compliance with international standards set by agencies like the International Council for Harmonisation (ICH), which are pivotal for advancing compounds through preclinical development stages toward clinical trials. The availability of detailed chemical information also facilitates collaborations across global research networks, fostering innovation through shared resources.

The future direction of research involving 2-{(benzyloxy)carbonyl(2-hydroxyphenyl)methylamino}acetic acid appears promising, driven by interdisciplinary approaches that combine organic synthesis with bioinformatics and medicinal chemistry expertise. As computational tools continue to evolve, so too will our capacity to predictably design molecules with desired properties—a trend that positions this compound as a valuable asset in next-generation drug discovery efforts.